molecular formula CHCl3O B1233427 Trichloromethanol CAS No. 35911-92-3

Trichloromethanol

Cat. No. B1233427
CAS RN: 35911-92-3
M. Wt: 135.37 g/mol
InChI Key: GYLIOGDFGLKMOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Trichloromethanol, also known as 1,1,1-trichloromethanol, is a chemical compound with the molecular formula CHCl3O . It has an average mass of 135.377 Da and a monoisotopic mass of 133.909302 Da .


Molecular Structure Analysis

The molecular structure of this compound consists of a carbon atom bonded to a hydroxyl group (OH) and three chlorine atoms . This structure is similar to that of ethanol, with the three hydrogen atoms at position 2 replaced by chlorine atoms .

Mechanism of Action

Trichloroethanol, an active metabolite of chloral hydrate, has been found to modulate tetrodotoxin-resistant Na+ channels in rat nociceptive neurons . It decreases the peak amplitude of transient TTX-R I Na in a concentration-dependent manner and potently inhibits persistent components of transient TTX-R I Na and slow voltage-ramp-induced I Na at clinically relevant concentrations .

Safety and Hazards

While specific safety and hazard information for trichloromethanol was not found, it’s important to note that similar compounds like chloroform and dichloromethane have been identified as hazardous. They can cause skin irritation, serious eye irritation, drowsiness, dizziness, and may cause cancer or damage to organs through prolonged or repeated exposure .

properties

IUPAC Name

trichloromethanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/CHCl3O/c2-1(3,4)5/h5H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYLIOGDFGLKMOL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(O)(Cl)(Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CHCl3O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60424162
Record name Trichloromethanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60424162
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

135.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

35911-92-3
Record name Trichloromethanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60424162
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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